Cas no 502-31-8 (Gorlic Acid)

• Product Name: Gorlic Acid
• CAS No: 502-31-8
• MF: C₁₈H₃₀O₂
• MW: 278.429605960846
• CID: 933406
• Update Time: 2025-04-19

Gorlic Acid Chemical and Physical Properties

Names and Identifiers

• 13-(2-Cyclopenten-1-yl)-6-tridecenoic acid
• Gorlic acid
• Gorlic Acid

• Inchi： 1S/C18H30O2/c19-18(20)16-10-8-6-4-2-1-3-5-7-9-13-17-14-11-12-15-17/h2,4,11,14,17H,1,3,5-10,12-13,15-16H2,(H,19,20)/b4-2+
• InChI Key： XADKGDBMULSEAC-DUXPYHPUSA-N
• SMILES： OC(CCCC/C=C/CCCCCCC1C=CCC1)=O

Computed Properties

• Exact Mass: 278.2247
• Monoisotopic Mass: 278.22458
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 12
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 37.3

Experimental Properties

• Density: 0.962
• Boiling Point: 408.8°C at 760 mmHg
• Flash Point: 305.5°C
• Refractive Index: 1.496
• PSA: 37.3
• LogP: 5.49440

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Long-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Long-chain fatty acids